2-Chloro-3-ethylpyridine
Overview
Description
2-Chloro-3-ethylpyridine is a heterocyclic compound . It has a molecular weight of 141.6 and its IUPAC name is this compound . The compound is stored at room temperature and is in liquid form .
Molecular Structure Analysis
The linear formula of this compound is C7 H8 Cl N . For a more detailed molecular structure analysis, advanced techniques such as 3D electron diffraction (3D ED)/Micro electron diffraction (MicroED) can be used .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the search results, electrochemical tools can be utilized to investigate redox-active intermediates .Physical and Chemical Properties Analysis
This compound is a liquid at room temperature . Its exact physical and chemical properties such as density, boiling point, and melting point are not specified in the search results .Scientific Research Applications
Synthesis and Structural Studies
Coordination Compounds Synthesis : 2-Chloro-3-ethylpyridine derivatives have been used in the synthesis of chromium and molybdenum coordination compounds, which are of interest due to their unique structural properties (Modec, Brenčnič, & Giester, 2000).
Crystallographic Analysis : These compounds have been instrumental in advancing our understanding of crystal structures and bonding configurations in various metallic complexes, as seen in studies involving cobalt, nickel, and tungsten (Wöhlert et al., 2013); (Wellm et al., 2020); (Carlin & Mccarley, 1989).
Chemical Reactions and Properties
Chemical Transformations : The reactivity of this compound derivatives in various chemical reactions has been explored, including nucleophilic substitution and displacement reactions (Elman, 1985); (Hammer, Heller, & Craig, 1972).
Spectroscopic Investigations : Spectroscopic techniques have been employed to study the structure and properties of this compound derivatives, providing insights into their molecular characteristics (Muthu, Ramachandran, & Uma maheswari, 2012).
Applications in Chromatography
- Chromatographic Stationary Phases : this compound derivatives have been used in developing novel polymer-based pyridine stationary phases for supercritical fluid chromatography, enhancing the analysis of various compounds (West et al., 2018).
Safety and Hazards
Properties
IUPAC Name |
2-chloro-3-ethylpyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClN/c1-2-6-4-3-5-9-7(6)8/h3-5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WRWTXYCFRFIOEK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N=CC=C1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40539546 |
Source
|
| Record name | 2-Chloro-3-ethylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40539546 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
96440-05-0 |
Source
|
| Record name | 2-Chloro-3-ethylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40539546 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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